2-(allylthio)-5-(4-methoxyphenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole

• IUPAC Name: 5-(4-methoxyphenyl)-2-prop-2-enylsulfanyl-1-[4-(trifluoromethoxy)phenyl]imidazole
• InChI: InChI=1S/C20H17F3N2O2S/c1-3-12-28-19-24-13-18(14-4-8-16(26-2)9-5-14)25(19)15-6-10-17(11-7-15)27-20(21,22)23/h3-11,13H,1,12H2,2H3
• InChI Key: GQAKYJDFXYXNOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)(F)F)SCC=C
• Molecular Formula: C20H17F3N2O2S
• Molecular Weight: 406.4 g/mol

Description

2-(allylthio)-5-(4-methoxyphenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been studied extensively for its potential use in scientific research due to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Corrosion Inhibition : Imidazole derivatives have been synthesized and explored for their corrosion inhibition efficacy on mild steel in acidic solutions. These compounds, including variations with methoxyphenyl groups, demonstrate excellent corrosion inhibition efficiency, attributed to strong adsorption following the Langmuir adsorption model. This suggests potential applications in materials science and engineering for corrosion protection (Prashanth et al., 2021) $Prashanth et al., 2021$Prashanthetal.,2021.

Spectral Characterization and Biological Studies : Imidazole derivatives have been characterized for their biological and pharmaceutical importance, with some showing antimicrobial and anticancer activities. This highlights the potential use of such compounds in medicinal chemistry and drug development (Ramanathan, 2017) $Ramanathan, 2017$Ramanathan,2017.

Biological Activities

Antimicrobial and Anti-inflammatory Properties : Research on di- and tri-substituted imidazoles has shown that these compounds can have dual biological activities, acting as both anti-inflammatory and antifungal agents. This suggests their potential in developing safer therapeutic agents (Husain et al., 2013) $Husain et al., 2013$Husainetal.,2013.

Photochromism in Imidazole Derivatives : Studies on certain imidazole derivatives have revealed photochromic properties, which could be leveraged in developing materials for optical storage devices or photoresponsive coatings (Bai et al., 2010) $Bai et al., 2010$Baietal.,2010.

Material Science Applications

Electrochromic and Acidichromic Properties : Asymmetric imidazole derivatives have shown visualized acidichromism and near-infrared electrochromism, indicating their utility in developing smart windows and display technologies (Ma et al., 2015) $Ma et al., 2015$Maetal.,2015.